Cas no 1805104-77-1 (Methyl 2-bromo-4-cyano-3-formylbenzoate)

• Product Name: Methyl 2-bromo-4-cyano-3-formylbenzoate
• CAS No: 1805104-77-1
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4954601
• Update Time: 2025-05-26

Methyl 2-bromo-4-cyano-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-cyano-3-formylbenzoate

• Inchi： 1S/C10H6BrNO3/c1-15-10(14)7-3-2-6(4-12)8(5-13)9(7)11/h2-3,5H,1H3
• InChI Key： QEBWZEVPYLAGRC-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C#N)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-bromo-4-cyano-3-formylbenzoate

Introduction to Methyl 2-bromo-4-cyano-3-formylbenzoate (CAS No. 1805104-77-1)

Methyl 2-bromo-4-cyano-3-formylbenzoate, with the CAS number 1805104-77-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a methyl ester group, a bromine atom, a cyano group, and an aldehyde group attached to a benzene ring. The combination of these functional groups makes it a valuable building block in the synthesis of various bioactive molecules and advanced materials.

The compound's structure allows for a wide range of chemical transformations. For instance, the aldehyde group can undergo condensation reactions, such as the Benzoin condensation, to form β-hydroxy ketones. Similarly, the cyano group can be converted into an amine or an acid under specific reaction conditions, offering flexibility in functionalization. The bromine atom serves as an excellent leaving group, enabling substitution reactions that can introduce diverse substituents into the molecule.

Recent studies have highlighted the potential of Methyl 2-bromo-4-cyano-3-formylbenzoate in drug discovery. Researchers have utilized its structure to synthesize bioactive compounds with anti-inflammatory and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases involved in cancer cell proliferation.

In addition to its role in medicinal chemistry, Methyl 2-bromo-4-cyano-3-formylbenzoate has found applications in materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been explored extensively. These materials exhibit unique properties, such as high surface area and porosity, making them ideal candidates for gas storage and catalysis.

The synthesis of Methyl 2-bromo-4-cyano-3-formylbenzoate typically involves multi-component reactions or stepwise functionalization strategies. One common approach is the Friedel-Crafts acylation followed by substitution reactions to introduce the bromine and cyano groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

From an environmental standpoint, researchers are increasingly focusing on the green synthesis of Methyl 2-bromo-4-cyano-3-formylbenzoate. By employing biocatalysts or microwave-assisted reactions, the synthesis process can be made more sustainable while maintaining high yields and purity levels.

In conclusion, Methyl 2-bromo-4-cyano-3-formylbenzoate (CAS No. 1805104-77-1) is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions across various industries.